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molecular formula C9H9ClO3 B1601788 3-Chloro-2,4-dimethoxybenzaldehyde CAS No. 72482-14-5

3-Chloro-2,4-dimethoxybenzaldehyde

Cat. No. B1601788
CAS RN: 72482-14-5
M. Wt: 200.62 g/mol
InChI Key: XBWCSKPPTSIOOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04673746

Procedure details

2-chlororesorcinol dimethyl ether (3.4 g) is dissolved in 20 ml of CH2Cl2 and TiCl4 (4.3 ml) is added. To this solution is added dichloromethyl methyl ether (2.3 g). After 30 minutes the reaction mixture is poured into H2O into H2O and extracted with ether. Drying and evaporation gives 3-chloro-2,4-dimethoxybenzaldehyde, mp 107°-108° C.
Name
2-chlororesorcinol dimethyl ether
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
20 mL
Type
solvent
Reaction Step One
Name
dichloromethyl methyl ether
Quantity
2.3 g
Type
reactant
Reaction Step Two
Name
H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
TiCl4
Quantity
4.3 mL
Type
catalyst
Reaction Step Four
Name
3-chloro-2,4-dimethoxybenzaldehyde

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:10]=[CH:9][CH:8]=[C:5]([O:6][CH3:7])[C:4]=1[Cl:11].[CH3:12][O:13]C(Cl)Cl.O>C(Cl)Cl.Cl[Ti](Cl)(Cl)Cl>[Cl:11][C:4]1[C:3]([O:2][CH3:1])=[C:10]([CH:9]=[CH:8][C:5]=1[O:6][CH3:7])[CH:12]=[O:13]

Inputs

Step One
Name
2-chlororesorcinol dimethyl ether
Quantity
3.4 g
Type
reactant
Smiles
COC1=C(C(OC)=CC=C1)Cl
Name
CH2Cl2
Quantity
20 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
dichloromethyl methyl ether
Quantity
2.3 g
Type
reactant
Smiles
COC(Cl)Cl
Step Three
Name
H2O
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Name
H2O
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Four
Name
TiCl4
Quantity
4.3 mL
Type
catalyst
Smiles
Cl[Ti](Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ether
CUSTOM
Type
CUSTOM
Details
Drying
CUSTOM
Type
CUSTOM
Details
evaporation

Outcomes

Product
Name
3-chloro-2,4-dimethoxybenzaldehyde
Type
product
Smiles
ClC=1C(=C(C=O)C=CC1OC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.